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METOSULAM METOSULAM Metosulam, also known as de 511, belongs to the class of organic compounds known as 1, 2, 4-triazolopyrimidine-2-sulfonanilides. These are polycyclic aromatic compounds containing a 1, 2, 4-triazolo[1, 5-a]pyrimidine ring system, which is substituted with a sulfonanilide at the 2-position. Metosulam exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, metosulam is primarily located in the membrane (predicted from logP).
Metosulam is a sulfonamide.
Brand Name: Vulcanchem
CAS No.: 139528-85-1
VCID: VC0166753
InChI: InChI=1S/C14H13Cl2N5O4S/c1-7-4-5-8(15)12(11(7)16)20-26(22,23)14-18-13-17-9(24-2)6-10(25-3)21(13)19-14/h4-6,20H,1-3H3
SMILES: CC1=C(C(=C(C=C1)Cl)NS(=O)(=O)C2=NN3C(=CC(=NC3=N2)OC)OC)Cl
Molecular Formula: C14H13Cl2N5O4S
Molecular Weight: 418.3 g/mol

METOSULAM

CAS No.: 139528-85-1

Main Products

VCID: VC0166753

Molecular Formula: C14H13Cl2N5O4S

Molecular Weight: 418.3 g/mol

METOSULAM - 139528-85-1

CAS No. 139528-85-1
Product Name METOSULAM
Molecular Formula C14H13Cl2N5O4S
Molecular Weight 418.3 g/mol
IUPAC Name N-(2,6-dichloro-3-methylphenyl)-5,7-dimethoxy-[1,2,4]triazolo[1,5-a]pyrimidine-2-sulfonamide
Standard InChI InChI=1S/C14H13Cl2N5O4S/c1-7-4-5-8(15)12(11(7)16)20-26(22,23)14-18-13-17-9(24-2)6-10(25-3)21(13)19-14/h4-6,20H,1-3H3
Standard InChIKey VGHPMIFEKOFHHQ-UHFFFAOYSA-N
SMILES CC1=C(C(=C(C=C1)Cl)NS(=O)(=O)C2=NN3C(=CC(=NC3=N2)OC)OC)Cl
Canonical SMILES CC1=C(C(=C(C=C1)Cl)NS(=O)(=O)C2=NN3C(=CC(=NC3=N2)OC)OC)Cl
Melting Point 211.0 °C
224-226°C
Physical Description Solid
Description Metosulam, also known as de 511, belongs to the class of organic compounds known as 1, 2, 4-triazolopyrimidine-2-sulfonanilides. These are polycyclic aromatic compounds containing a 1, 2, 4-triazolo[1, 5-a]pyrimidine ring system, which is substituted with a sulfonanilide at the 2-position. Metosulam exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, metosulam is primarily located in the membrane (predicted from logP).
Metosulam is a sulfonamide.
Solubility 4.78e-04 M
0.2 mg/mL at 20 °C
Synonyms metosulam
N-(2,6-dichloro-3-methylphenyl)-5,7-dimethoxy-1,2,4-triazolo-(1,5a)-pyrimidine-2-sulfonamide
PubChem Compound 86422
Last Modified Nov 11 2021
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